![molecular formula C20H18O5 B2927076 (Z)-ethyl 2-((2-(3-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate CAS No. 620547-76-4](/img/structure/B2927076.png)
(Z)-ethyl 2-((2-(3-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
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Overview
Description
This compound is a complex organic molecule that likely belongs to the class of compounds known as esters. Esters are commonly produced by the condensation of a carboxylic acid and an alcohol . The presence of the benzofuran and benzylidene moieties suggests that this compound may have interesting chemical properties .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions . For example, benzylideneacetone, a related compound, can be prepared by the base-induced condensation of acetone and benzaldehyde .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques such as FTIR, NMR, and UV-Vis spectrometry . These techniques can provide information about the types of bonds present in the molecule and their arrangement.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques and calculations. These may include determining the compound’s density, melting point, boiling point, solubility in water and other solvents, and its spectral properties .Scientific Research Applications
Synthesis and Structural Analysis
Compounds with similar structures to "(Z)-ethyl 2-((2-(3-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate" have been synthesized and characterized to explore their structural and molecular properties. For instance, ethyl 2-(4-methylbenzylidene)-3-oxobutanoate was synthesized via Knoevenagel condensation, showcasing the method's efficacy in producing benzofuran derivatives with specific configurations and potential applications in material science and pharmaceutical chemistry (Kariyappa et al., 2016). Similarly, studies on pyridazinone derivatives emphasize the role of structural modifications in altering physical and chemical properties, aiding in the development of new materials and drugs (Kalai et al., 2021).
Antimicrobial Activity
The antimicrobial properties of similar compounds highlight their potential in addressing resistance and developing new therapeutic agents. For instance, compounds synthesized from ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate have shown promising anti-microbial activity, suggesting their applicability in discovering novel antimicrobial agents (Spoorthy et al., 2021).
Catalytic and Synthetic Applications
Research into N-heterocyclic carbene catalysts for transesterification and acylation reactions demonstrates the versatility of benzofuran derivatives in facilitating efficient synthetic pathways. These catalysts enable the selective acylation of alcohols, presenting a valuable tool for esterification reactions in organic synthesis (Grasa et al., 2003).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 2-[[(2Z)-2-[(3-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O5/c1-3-23-19(21)12-24-15-7-8-16-17(11-15)25-18(20(16)22)10-14-6-4-5-13(2)9-14/h4-11H,3,12H2,1-2H3/b18-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBXAKLAUUGOAFM-ZDLGFXPLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC(=C3)C)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC(=C3)C)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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